Cas no 27593-19-7 (1-Octyn-3-one)

• Product Name: 1-Octyn-3-one
• CAS No: 27593-19-7
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1432256
• PubChem ID: 11126249
• Update Time: 2025-04-20

1-Octyn-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-3-one
• oct-1-yn-3-one
• 27593-19-7
• DTXSID80456046
• SCHEMBL996889
• OIWBNCGEFFHTNG-UHFFFAOYSA-N

• Inchi： 1S/C8H12O/c1-3-5-6-7-8(9)4-2/h2H,3,5-7H2,1H3
• InChI Key： OIWBNCGEFFHTNG-UHFFFAOYSA-N
• SMILES： O=C(C#C)CCCCC

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07